

A-350619 vs. ODQ: Dissecting sGC Modulation Mechanisms

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: A-350619
CAS No.: 538368-27-3
Cat. No.: B1250368

[Get Quote](#)

A Technical Guide to Heme-Dependent Stimulation and Oxidative Inhibition[1][2]

Executive Summary: The Heme-Redox Switch

In the pharmacology of Soluble Guanylyl Cyclase (sGC), the interaction between **A-350619** and ODQ represents a classic "Probe vs. Inhibitor" relationship that defines the heme-dependency of a compound.[1]

This guide clarifies a critical distinction often confused in early literature:

- **A-350619** is an sGC Stimulator (Heme-Dependent).[1][2][3] It acts synergistically with NO and targets the reduced (Fe^{2+}) enzyme.[2]
- ODQ is an sGC Oxidant/Inhibitor.[2][4][5] It oxidizes the heme moiety (Fe^{2+} Fe^{3+}), rendering the enzyme insensitive to NO and NO-dependent stimulators.[1][2]

The Interaction: Unlike true sGC activators (e.g., Cinaciguat) which are potentiated by ODQ, **A-350619** is antagonized by ODQ. This interaction is the primary experimental method for classifying **A-350619** as a heme-dependent modulator.[\[1\]](#)[\[2\]](#)

Mechanistic Profiling: The Antagonistic Interface

To understand the interaction, one must map the redox state of the sGC heme group.

Feature	A-350619	ODQ (1H-[1,2,4]oxadiazolo[4,3-a]quinoxalin-1-one)
Primary Class	sGC Stimulator (NO-Synergist)	sGC Inhibitor (Heme Oxidant)
Target State	Reduced Heme sGC (Fe ²⁺)	Reduced Heme sGC (Fe ²⁺)
Mechanism	Allosteric binding to subunit; stabilizes nitrosyl-heme complex. [1] [2]	Oxidizes heme iron from Ferrous (Fe ²⁺) to Ferric (Fe ³⁺). [1] [2] [4] [5]
Effect on cGMP	Increases (145-fold); Decreases for GTP. [2] [6]	Abolishes basal and NO-stimulated cGMP production.
NO Interaction	Synergistic: Shifts NO dose-response curve leftward.	Antagonistic: Prevents NO binding (NO cannot bind Fe ³⁺). [2]
Interaction Outcome	Substrate: Requires the Fe ²⁺ state maintained by absence of ODQ.	Inhibitor: Destroys the Fe ²⁺ substrate required by A-350619. [2]


The "Partial Inhibition" Nuance

While ODQ completely abolishes NO-induced relaxation, literature (Miller et al., 2003) notes that **A-350619** is only partially inhibited by ODQ in certain acute setups.[\[1\]](#)[\[2\]](#)

- Explanation: **A-350619** has a high affinity for the sGC complex and may slow the rate of ODQ-mediated oxidation, or a fraction of the compound may bind transiently before oxidation is complete. However, prolonged pre-incubation with ODQ consistently suppresses **A-350619** efficacy, confirming its heme-dependency.[1][2]

Visualization: The Redox-Switch Pathway[1][2]

The following diagram illustrates the competitive dynamic. ODQ shunts the enzyme into an "Oxidized/Insensitive" state, blocking the pathway **A-350619** utilizes.



[Click to download full resolution via product page](#)

Caption: ODQ oxidizes the sGC heme (Fe²⁺ to Fe³⁺), preventing **A-350619** binding and NO signaling.

Experimental Protocols: Validating the Interaction

To rigorously distinguish **A-350619** from heme-independent activators (like BAY 58-2667), use the ODQ Challenge Protocol.

Protocol A: The ODQ Challenge (Heme-Dependency Test)

Objective: Determine if **A-350619** requires reduced heme. System: Rat Aortic Rings or sGC-overexpressing CHO cells.[1][2]

- Preparation:

- Prepare 10 mM stock of ODQ in DMSO.[2]
- Prepare 10 mM stock of **A-350619** in DMSO.[2]
- Pre-Incubation (Critical Step):
 - Group 1 (Control): Incubate tissue/cells with vehicle (DMSO) for 20 minutes.
 - Group 2 (Oxidation): Incubate with 10 μ M ODQ for 20 minutes. Note: 20 mins is required to ensure full oxidation of the heme.
- Challenge:
 - Add **A-350619** (cumulative dosing: 0.1 μ M to 100 μ M) to both groups.[2]
- Readout:
 - Measure relaxation (% of pre-contraction) or intracellular cGMP (ELISA).[2]
- Expected Result:
 - Group 1: Robust dose-dependent increase in cGMP/relaxation.[1][2]
 - Group 2: Significant right-shift (loss of potency) or depression of
for **A-350619**. [1][2]
 - Interpretation: Sensitivity to ODQ confirms **A-350619** is a heme-dependent stimulator.[1][2]

Protocol B: Synergism Assay (NO-Potentiation)

Objective: Demonstrate **A-350619**'s ability to sensitize sGC to low-level NO (a hallmark of "stimulators").

- Baseline: Pre-contrast aortic rings with Phenylephrine (PE).[2]
- Threshold Determination: Determine a sub-threshold dose of SNP (Sodium Nitroprusside), typically 1-3 nM, that causes <10% relaxation.[1][2]

- Co-Treatment:
 - Add **A-350619** (1 μ M) in the presence of the sub-threshold SNP.[2]
- Result:
 - Observe rapid, full relaxation.[1]
 - Note: ODQ (10 μ M) added to this system will abolish the effect, further validating the heme-NO-stimulator axis.[1][2]

Comparative Data Summary

The following table synthesizes data from key characterization studies (e.g., Life Sci. 2003).

Parameter	A-350619 Alone	A-350619 + SNP (NO Donor)	A-350619 + ODQ
(μ mol/min/mg)	~14.5 (145-fold basal)	>150 (Synergistic)	Significantly Reduced
(GTP)	Reduced (High Affinity)	Further Reduced	Reverts to Basal
Binding Site	Allosteric (YC-1 site)	Allosteric + Heme (NO)	Site Compromised
Physiological Outcome	Moderate Vasodilation	Potent Vasodilation	Vasoconstriction / No Effect

Key Insight for Drug Developers: If your compound rescues function in the presence of ODQ, it is an Activator (Heme-Independent).[2] If your compound fails in the presence of ODQ (like **A-350619**), it is a Stimulator (Heme-Dependent).[1][2]

References

- Miller, L. N., et al. (2003).[2] "**A-350619**: a novel activator of soluble guanylyl cyclase." [6][7] [8][9] Life Sciences, 72(9), 1015-1025.[1][2][6]

- Garthwaite, J., et al. (1995).[2] "Potent and selective inhibition of nitric oxide-sensitive guanylyl cyclase by 1H-[1,2,4]oxadiazolo[4,3-a]quinoxalin-1-one." [1][2] Molecular Pharmacology, 48(2), 184-188.[1][2]
- Zhao, Y., et al. (2000).[2][4] "Inhibition of Soluble Guanylate Cyclase by ODQ." Biochemistry, 39(35), 10848-10854.[1][2][4]
- Sandner, P., et al. (2021).[2][10] "Soluble Guanylate Cyclase Stimulators and Activators." [2][6][8][9][11] Handbook of Experimental Pharmacology, 264, 331-363.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Ourateaproanthocyanidin A | C31H28O12 | CID 9808627 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. A-350619 | C21H25ClN2OS | CID 11111893 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. Soluble Guanylate Cyclase: A new therapeutic target for pulmonary arterial hypertension and chronic thromboembolic pulmonary hypertension - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Inhibition of soluble guanylate cyclase by ODQ - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. researchgate.net [researchgate.net]
- 6. A-350619: a novel activator of soluble guanylyl cyclase - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. medchemexpress.com [medchemexpress.com]
- 8. Guanylate Cyclase | DC Chemicals [dcchemicals.com]
- 9. researchgate.net [researchgate.net]
- 10. pure.eur.nl [pure.eur.nl]
- 11. What is the mechanism of Riociguat? [synapse.patsnap.com]
- To cite this document: BenchChem. [A-350619 vs. ODQ: Dissecting sGC Modulation Mechanisms]. BenchChem, [2026]. [Online PDF]. Available at:

[\[https://www.benchchem.com/product/b1250368/docs#a-350619-vs-odq-dissecting-sgc-modulation-mechanisms\]](https://www.benchchem.com/product/b1250368/docs#a-350619-vs-odq-dissecting-sgc-modulation-mechanisms)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)